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Compound of Interest

Compound Name: 3-(Butylthio)butan-1-amine
CAS No.: 1119452-40-2
Cat. No.: B3082151
Get Quote
. J

Executive Summary

3-(Butylthio)butan-1-amine (CAS: 1119452-40-2) is a bifunctional building block containing a
primary amine and a thioether linkage.[1][2] Its structural versatility makes it a critical
intermediate in the synthesis of sulfur-containing heterocycles, chelating agents, and
pharmaceutical analogs.

This guide details the theoretical and empirical spectral signatures (NMR, IR, MS) required to
validate the compound's identity. Special attention is paid to the chiral center at C3, which
introduces diastereotopic effects in high-field NMR, and the specific fragmentation patterns
observed in Mass Spectrometry.

Compound Identity
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Property Detail

IUPAC Name 3-(Butylsulfanyl)butan-1-amine

Formula

Molecular Weight 161.31 g/mol

Structure

Chirality One stereocenter at C3 (typically supplied as a

racemate)

Synthesis & Impurity Profile

Understanding the synthesis route is essential for interpreting spectral "noise" (impurities). The

most common industrial route involves the Michael addition of butane-1-thiol to a crotonyl

derivative, followed by reduction.

Reaction Pathway (DOT Visualization)

The following diagram outlines the synthesis logic and potential impurities that may appear in

spectral data.
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Figure 1: Synthesis pathway via Michael addition to crotononitrile, highlighting potential sulfur-

based impurities.

Mass Spectrometry (MS) Analysis

The mass spectrum of 3-(butylthio)butan-1-amine is dominated by

-cleavage initiated by the nitrogen atom, a characteristic behavior of aliphatic amines.

Fragmentation Logic

e Molecular lon (

): m/z 161 (Typically weak in Electron Impact due to rapid fragmentation).
e Base Peak (m/z 30): The primary amine group triggers an
-cleavage at the C1-C2 bond, generating the resonance-stabilized iminium ion (
). This is the diagnostic peak for primary amines with an unsubstituted
-carbon.
o Sulfur-Directed Fragments:
o m/z 89 (
). Cleavage of the C-S bond or formation of the butyl-sulfonium ion.
o m/z75(

): Rearrangement product involving the thioether chain.
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m/z (amu) Fragment lon Origin /| Mechanism
161 Molecular lon (Weak)
Loss of Ammonia (common in
144
thermal sources)
89 Butylthio fragment
Base Peak (
30

-cleavage next to N)

Infrared Spectroscopy (IR)

The IR spectrum provides rapid confirmation of the two key functional groups: the primary
amine and the sulfide linkage.

e Amine Region (

):

o Look for a doublet (two weak-to-medium bands) representing the symmetric and
asymmetric N-H stretches of a primary amine (

).

o Note: If the sample is a hydrochloride salt, these bands broaden significantly into a

"ammonium band" spanning

e C-H Region (
):
o Strong absorptions for
C-H stretching (methyl and methylene groups).

» Fingerprint Region:
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o C-S Stretch (

). A weak, often overlooked band characteristic of the thioether linkage.

o N-H Bend (
): "Scissoring" vibration of the

group.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural verification. The molecule possesses a chiral center at
C3, which technically renders the protons at C1 and C2 diastereotopic. However, due to the
flexibility of the aliphatic chain, this effect is often averaged out unless observed at very high
fields (>600 MHZz) or low temperatures.

NMR (Proton) - Predicted Shifts (CDCI )

Numbering:
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BENCHE

Assignment

Position Multiplicity Integral

(ppm)

Logic

C3-H

2.80-2.95

Multiplet (sextet-
like)

1H

Methine proton.
Deshielded by
Sulfur. Chiral

center.

C1-H

2.65-2.75

Triplet (or dt)

to Amine.
Diagnostic shift

for

S-C1-H

2.45-255

Triplet

2H

to Sulfur (on

butyl chain).

C2-H

1.55-1.70

Multiplet

2H

to both N and S.

Bridge protons.

Butyl Chain

1.35-1.55

Multiplet

4H

Overlapping

signals from the

butyl group.

C4-H

1.25

Doublet (

Hz)

3H

Methyl group
attached to the
chiral C3.

Butyl-CH3

0.90

Triplet

3H

Terminal methyl
of the butyl

chain.

NH2

1.0-15

Broad Singlet

2H

Exchangeable.
Shift varies with
concentration/sol

vent.
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Critical Analysis Point: The doublet at ~1.25 ppm (C4-Methyl) and the triplet at ~0.90 ppm
(Butyl-Methyl) are the key to distinguishing this isomer from linear analogs (like octan-1-amine)
or other branched isomers.

NMR (Carbon) - Predicted Shifts

o C3 (Methine): ~40-45 ppm (Attached to S).
e C1 (Methylene): ~40-42 ppm (Attached to N).
e S-C1' (Butyl): ~31 ppm.
e C2 (Methylene): ~35-38 ppm.
e C4 (Methyl): ~20-22 ppm.
e Butyl Termini: ~13 ppm (
), ~22 ppm, ~32 ppm.
Handling & Stability Protocols
Researchers must treat 3-(butylthio)butan-1-amine as a reactive chemical intermediate.

« Oxidation Sensitivity: The thioether sulfur is susceptible to oxidation by atmospheric oxygen
to form the sulfoxide (

) or sulfone (
).

o Symptom:[3][4] Appearance of new multiplets in NMR near 3.0-3.5 ppm (deshielded by
oxygen).

o Prevention: Store under Nitrogen or Argon at -20°C.
o Carbamate Formation: Like all primary amines, it avidly absorbs atmospheric

to form carbamates.
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o Symptom:[3][4] Appearance of a broad signal in IR around 1600-1700

and cloudiness in the liquid.
o Protocol: Minimize exposure to air; seal containers tightly.

e Odor Control: Thioethers often carry a characteristic "garlic/skunk™ odor, though less potent
than free thiols. All handling should occur in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3082151/docs#technical-guide-spectral-
characterization-of-3-butylthio-butan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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